Cas no 2137587-27-8 (1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole)

• Product Name: 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole
• CAS No: 2137587-27-8
• MF: C₁₂H₁₁Cl₃N₂
• MW: 289.588139772415
• CID: 6136631
• PubChem ID: 165871726
• Update Time: 2025-05-22

1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole
• EN300-1086418
• 2137587-27-8

• Inchi： 1S/C12H11Cl3N2/c1-7(2)17-6-16-5-12(17)8-3-10(14)11(15)4-9(8)13/h3-7H,1-2H3
• InChI Key： CNQQTNRZYWZEEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CN=CN1C(C)C)Cl)Cl

Computed Properties

• Exact Mass: 287.998781g/mol
• Monoisotopic Mass: 287.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole

1-(Propan-2-yl)-5-(2,4,5-Trichlorophenyl)-1H-Imidazole: A Comprehensive Overview

1-(Propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole, also known by its CAS number 2137587-27-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds with two nitrogen atoms. The structure of this compound is characterized by a central imidazole ring substituted with a propan-2-yl group at position 1 and a 2,4,5-trichlorophenyl group at position 5. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and potential applications.

The imidazole ring in 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole is highly aromatic due to the conjugation of the nitrogen atoms and the adjacent carbon atoms. The presence of the trichlorophenyl group introduces significant electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it a valuable compound in various chemical reactions, particularly in electrophilic aromatic substitution and nucleophilic addition processes. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its aromaticity and functional groups are exploited for strong metal-ligand interactions.

The synthesis of 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole typically involves multi-step organic synthesis techniques. One common approach is the condensation reaction between an appropriate aldehyde or ketone and an amine derivative in the presence of a suitable catalyst. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing side reactions and improving yields. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction rates and achieve higher purity levels.

In terms of applications, 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole has shown promise in several areas. Its ability to act as a ligand in coordination chemistry has led to its use in constructing novel materials with tailored properties. For example, it has been employed as a building block for creating MOFs with high surface areas and pore volumes, which are valuable for gas storage and separation applications. Additionally, its electron-withdrawing groups make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs), where its electronic properties can be tuned for specific device requirements.

The physical properties of 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole are also noteworthy. It has a melting point of approximately 300°C under standard conditions and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility increases significantly in polar solvents like dimethylformamide (DMF) and N-methylpyrrolidone (NMP), making it suitable for solution-based chemical processes. Recent studies have explored its thermal stability under various conditions, revealing that it retains its structural integrity up to temperatures exceeding 350°C without decomposition.

In terms of toxicity and environmental impact, preliminary studies suggest that 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole exhibits low acute toxicity when exposed to standard test organisms such as Daphnia magna and zebrafish embryos. However, further research is required to fully understand its long-term effects on aquatic ecosystems. Its degradation pathways under environmental conditions are currently under investigation to assess its potential persistence in natural systems.

The development of novel synthetic routes for 1-(propan-2-yl)-5-(2,4,5-trichlorophenyl)-1H-imidazole remains an active area of research. Scientists are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during synthesis. For example, catalytic hydrogenation using renewable catalysts has been proposed as an eco-friendly method for producing this compound on an industrial scale.

In conclusion, 1-(propan-2-yl)-5-(2,4,,trichlorophenyl)-1H-imidazole, with its unique structural features and versatile chemical properties,, continues to be a subject of intense research interest across multiple disciplines. Its potential applications span from materials science to organic electronics,, making it a valuable compound for both academic exploration and industrial development.